Cas no 910866-32-9 (1-(2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 910866-32-9
• MF: C₈H₅F₅O
• MW: 212.116719961166
• MDL: MFCD12787297
• CID: 2625090
• PubChem ID: 61086802
• Update Time: 2025-06-15

1-(2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol
• SY250311
• EN300-1929067
• 1-(2,4-difluorophenyl)-2,2,2-trifluoroethanol
• 2,2,2-TRIFLUORO-1-(2,4-DIFLUORO-PHENYL)ETHANOL
• CS-0268888
• 2,4-Difluoro-alpha-(trifluoromethyl)benzyl Alcohol
• SCHEMBL1272994
• 910866-32-9
• MFCD12787297
• DTXSID00734116

• MDL： MFCD12787297
• Inchi： 1S/C8H5F5O/c9-4-1-2-5(6(10)3-4)7(14)8(11,12)13/h1-3,7,14H
• InChI Key： QBWJVZAJXYEFOE-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1F)F)O)(F)F

Computed Properties

• Exact Mass: 212.02605559g/mol
• Monoisotopic Mass: 212.02605559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol

Professional Introduction to Compound with CAS No. 910866-32-9 and Product Name: 1-(2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol

The compound with the CAS number 910866-32-9 and the product name 1-(2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various scientific domains. The presence of fluorine atoms in its molecular structure not only enhances its chemical stability but also imparts specific reactivity that makes it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds, owing to their improved metabolic stability and bioavailability. The 1-(2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol molecule exemplifies this trend by incorporating fluorine atoms at strategic positions within its structure. This strategic placement not only enhances the compound's solubility in biological systems but also facilitates its interaction with biological targets. Such properties are particularly crucial in drug design, where optimizing pharmacokinetic profiles is essential for achieving therapeutic efficacy.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex molecules. The 1-(2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol structure provides a versatile platform for further functionalization, allowing chemists to explore a wide range of derivatives with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where the ability to modify molecular structures can lead to the discovery of novel therapeutic agents.

Recent studies have highlighted the importance of fluorinated compounds in the development of antiviral and anticancer agents. The electron-withdrawing nature of fluorine atoms can influence the electronic properties of molecules, thereby affecting their binding affinity to biological targets. For instance, research has shown that fluorinated aromatic rings can enhance the potency and selectivity of drugs targeting viral enzymes or cancer-related proteins. The 1-(2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol molecule aligns with these trends by incorporating fluorine atoms in positions that could optimize such interactions.

The synthesis of this compound involves sophisticated organic reactions that highlight the expertise required in modern chemical synthesis. The use of fluorinating agents and precise reaction conditions ensures high yields and purity levels necessary for pharmaceutical applications. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule efficiently. These synthetic strategies not only demonstrate the ingenuity of synthetic chemists but also underscore the importance of cutting-edge methodologies in producing high-value chemical entities.

Beyond its pharmaceutical potential, 1-(2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol has shown promise in material science applications. Fluorinated compounds are known for their unique material properties, including low surface energy and enhanced thermal stability. These characteristics make them suitable for use in advanced materials such as coatings and adhesives. Additionally, the electronic properties conferred by fluorine atoms can be exploited in organic electronics, where such compounds may serve as components in optoelectronic devices.

The growing interest in green chemistry principles has also influenced the development and application of this compound. Efforts are being made to optimize synthetic routes to minimize waste and energy consumption while maintaining high yields. The adoption of sustainable practices ensures that the production of 1-(2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol aligns with environmental standards and supports global initiatives towards sustainable manufacturing.

In conclusion,1-(2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 910866-32-9) represents a significant advancement with far-reaching implications across multiple scientific disciplines. Its unique structural features and versatile reactivity make it a valuable asset for researchers exploring new frontiers in pharmaceuticals and materials science. As our understanding of fluorinated compounds continues to evolve,this molecule is poised to play a pivotal role in shaping future innovations.